Cas no 2137544-68-2 (2-(2,2,2-trifluoroethyl)-2H-indazol-6-amine)

• Product Name: 2-(2,2,2-trifluoroethyl)-2H-indazol-6-amine
• CAS No: 2137544-68-2
• MF: C₉H₈F₃N₃
• MW: 215.175131797791
• CID: 6309742
• PubChem ID: 165468377
• Update Time: 2025-06-09

2-(2,2,2-trifluoroethyl)-2H-indazol-6-amine Chemical and Physical Properties

Names and Identifiers

• 2137544-68-2
• 2-(2,2,2-trifluoroethyl)-2H-indazol-6-amine
• EN300-803990

• Inchi： 1S/C9H8F3N3/c10-9(11,12)5-15-4-6-1-2-7(13)3-8(6)14-15/h1-4H,5,13H2
• InChI Key： ZAOBRJRLOWMUBO-UHFFFAOYSA-N
• SMILES： FC(CN1C=C2C=CC(=CC2=N1)N)(F)F

Computed Properties

• Exact Mass: 215.06703175g/mol
• Monoisotopic Mass: 215.06703175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(2,2,2-trifluoroethyl)-2H-indazol-6-amine

Comprehensive Overview of 2-(2,2,2-trifluoroethyl)-2H-indazol-6-amine (CAS No. 2137544-68-2)

2-(2,2,2-trifluoroethyl)-2H-indazol-6-amine, identified by its CAS number 2137544-68-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule belongs to the indazole family, characterized by a fused benzene and pyrazole ring system. The presence of a trifluoroethyl group at the 2-position and an amine moiety at the 6-position makes it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications due to its unique structural features, which may influence bioactivity and selectivity in target interactions.

In recent years, the demand for fluorinated compounds like 2-(2,2,2-trifluoroethyl)-2H-indazol-6-amine has surged, driven by their enhanced metabolic stability and lipophilicity. These properties are critical in designing small-molecule inhibitors for therapeutic targets, such as kinases and GPCRs. The compound's trifluoroethyl group is a key structural motif often associated with improved drug-like properties, including increased membrane permeability and resistance to oxidative degradation. This aligns with current trends in precision medicine and personalized therapeutics, where molecular specificity is paramount.

The synthesis of 2-(2,2,2-trifluoroethyl)-2H-indazol-6-amine typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalysis have been explored to optimize yield and purity. Analytical characterization via NMR, HPLC, and mass spectrometry ensures compliance with stringent quality standards, a topic frequently searched by professionals in pharmaceutical chemistry and process optimization.

From a mechanistic perspective, this compound's amine functionality allows for further derivatization, enabling the creation of libraries for high-throughput screening. Its potential role in modulating enzyme activity or protein-protein interactions has sparked interest in cancer research and neurodegenerative diseases, areas where users often search for novel bioactive scaffolds. Additionally, its fluorine atoms contribute to binding affinity, a hot topic in medicinal chemistry forums and publications.

Beyond therapeutics, 2-(2,2,2-trifluoroethyl)-2H-indazol-6-amine is also relevant in material science, particularly in designing fluorescent probes or ligands for catalysis. The compound's photophysical properties are under investigation for applications in bioimaging and sensor development, addressing growing interest in multifunctional molecules. This interdisciplinary appeal makes it a frequent subject in academic databases and patent literature.

In summary, 2-(2,2,2-trifluoroethyl)-2H-indazol-6-amine (CAS No. 2137544-68-2) represents a promising scaffold at the intersection of pharmaceutical innovation and chemical biology. Its structural uniqueness and adaptability position it as a valuable tool for addressing unmet needs in drug discovery and molecular engineering, resonating with contemporary searches for next-generation therapeutics and functional materials.